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Compound of Interest

Compound Name: Benzyl ethyl ether

Cat. No.: B152003

A detailed comparative analysis of benzyl ethyl ether and its structural isomers—2-
phenylethanol, 1-phenylethanol, and anisole—reveals distinct spectroscopic signatures. This
guide provides an in-depth look at their tH NMR, 3C NMR, IR, and Mass Spectrometry data,
offering researchers, scientists, and drug development professionals a clear framework for their
identification and characterization.

The subtle shifts in atomic arrangement between these isomers result in significant differences
in their interaction with electromagnetic radiation and behavior in a mass spectrometer.
Understanding these differences is crucial for unambiguous identification in complex chemical
environments. This guide presents a side-by-side comparison of their key spectroscopic data,
supported by generalized experimental protocols.

At a Glance: Structural Isomers

Benzyl ethyl ether, 2-phenylethanol, 1-phenylethanol, and anisole are all structural isomers
with the chemical formula CsH100 (benzyl ethyl ether, 2-phenylethanol, 1-phenylethanol) or
C7HsO (anisole). Their distinct structures give rise to unique spectroscopic fingerprints.

 To cite this document: BenchChem. [A Spectroscopic Showdown: Unmasking the Isomers of
Benzyl Ethyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152003#spectroscopic-comparison-of-benzyl-ethyl-
ether-and-its-isomers]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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